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Abstract
SU5408 is a potent and selective, cell-permeable small molecule inhibitor of the Vascular

Endothelial Growth Factor Receptor 2 (VEGFR-2) tyrosine kinase.[1][2][3][4] As a member of

the 3-substituted indolin-2-one class of compounds, SU5408 has been instrumental in

elucidating the critical role of VEGFR2 signaling in angiogenesis, the process of new blood

vessel formation.[3][5] Its high selectivity makes it a valuable tool for in vitro and in vivo studies

aimed at understanding the molecular mechanisms of angiogenesis and for the preclinical

evaluation of anti-angiogenic therapeutic strategies. This guide provides an in-depth overview

of SU5408, including its mechanism of action, quantitative inhibitory data, detailed

experimental protocols, and the downstream cellular effects of its activity.

Chemical and Physical Properties
SU5408, also known as VEGFR2 Kinase Inhibitor I, is a synthetic compound with well-defined

chemical and physical characteristics crucial for its application in experimental settings.[1][6][7]
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Property Value

Chemical Name

5-[(1,2-dihydro-2-oxo-3H-indol-3-

ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-

carboxylic acid, ethyl ester

Synonyms SU 5408, VEGFR2 Kinase Inhibitor I[8][9]

Molecular Formula C₁₈H₁₈N₂O₃[6][8][9]

Molecular Weight 310.35 g/mol [1][6][9]

CAS Number 15966-93-5[6][8][9]

Appearance Crystalline solid[8]

Solubility DMSO: ~6 mg/mL (19.33 mM)[1][3][9]

DMF: ~1 mg/mL[8]

Water: Insoluble[9]

Ethanol: Insoluble[9]

Storage

Store powder at -20°C for long-term stability.[3]

[10] Stock solutions in DMSO can be stored at

-20°C for several months or -80°C for extended

periods.[3][10][11]

Note: For higher solubility in DMSO, warming the tube to 37°C and using an ultrasonic bath

may be beneficial.[3][5]

Mechanism of Action
VEGFR2 is a receptor tyrosine kinase that plays a pivotal role in mediating the pro-angiogenic

signals of its ligand, Vascular Endothelial Growth Factor (VEGF).[12][13] The binding of VEGF

to VEGFR2 induces receptor dimerization and autophosphorylation of specific tyrosine

residues in its cytoplasmic domain.[13][14] This activation initiates a cascade of downstream

signaling pathways, including the PLCγ-PKC-MAPK and PI3K-Akt pathways, which are crucial

for endothelial cell proliferation, migration, survival, and vascular permeability.[12][15][16]
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SU5408 functions as a competitive inhibitor at the ATP-binding site within the catalytic domain

of the VEGFR2 kinase.[17] By occupying this site, SU5408 prevents the binding of ATP,

thereby blocking the autophosphorylation of the receptor and the subsequent activation of

downstream signaling cascades. This inhibition effectively abrogates the cellular responses to

VEGF stimulation.
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VEGFR2 Signaling and SU5408 Inhibition
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Workflow for In Vitro Kinase Inhibition Assay
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Logical Flow of SU5408's Anti-Angiogenic Effects

Cellular Consequences

SU5408

VEGFR2 Kinase
Domain

Targets

Blockade of
ATP Binding

Leads to

Inhibition of Receptor
Autophosphorylation

Results in

Suppression of Downstream
Signaling (MAPK, Akt)

Causes

Reduced Proliferation Reduced Migration Reduced Survival
(Apoptosis)

Inhibition of Angiogenesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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